Cas no 1805968-18-6 (2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1805968-18-6
• MF: C₇H₂F₆N₂O₄
• MW: 292.092202663422
• CID: 4833990
• Update Time: 2025-09-24

2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O4/c8-6(9,10)4-2(15(17)18)1-3(5(16)14-4)19-7(11,12)13/h1H,(H,14,16)
• InChI Key： YDWCNCUMHIVVSC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(N1)=O)OC(F)(F)F)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 483
• XLogP3: 2
• Topological Polar Surface Area: 84.2

Additional information on 2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1805968-18-6)

The compound 2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS: 1805968-18-6) has recently emerged as a promising scaffold in medicinal chemistry and agrochemical research. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethoxy substitutions, has shown remarkable potential in various biological applications. Recent studies have focused on its synthesis optimization, physicochemical properties, and biological activity profiling, making it a compound of significant interest in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this pyridine derivative exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for JAK3 kinases. The presence of both electron-withdrawing groups (nitro and trifluoromethyl) and the hydroxyl group at position 2 creates a unique electronic environment that contributes to its selective binding properties. Molecular docking studies revealed that the compound forms stable hydrogen bonds with key residues in the ATP-binding pocket while the trifluoromethyl groups enhance hydrophobic interactions.

In the field of agrochemicals, researchers at Bayer CropScience have recently patented (WO2023057467) several derivatives of this compound showing exceptional fungicidal activity against Botrytis cinerea and Puccinia triticina. The presence of the nitro group at position 5 appears crucial for this activity, with structure-activity relationship (SAR) studies indicating that modifications at this position significantly affect efficacy. The compound's logP of 2.8 and good metabolic stability make it particularly suitable for foliar applications.

Significant progress has been made in the synthetic routes to this compound. A 2024 Nature Protocols paper described an optimized three-step synthesis starting from 2-chloro-5-nitropyridine, with an overall yield improvement from 32% to 68% through careful control of reaction conditions. Key innovations included the use of copper(I) triflate as a catalyst for the trifluoromethoxylation step and a modified workup procedure that minimized decomposition of the final product. This improved synthesis has enabled larger-scale production for preclinical studies.

Recent pharmacokinetic studies in rodent models have shown favorable ADME properties, with oral bioavailability of 42% and a plasma half-life of 6.2 hours. The compound demonstrates good blood-brain barrier penetration, making it potentially useful for CNS-targeted therapies. Metabolite identification studies revealed that the primary metabolic pathway involves reduction of the nitro group to an amine, followed by acetylation. These findings were presented at the 2024 American Chemical Society National Meeting.

Ongoing research is exploring the compound's potential in treating inflammatory diseases, with phase I clinical trials expected to begin in 2025. Preliminary data suggest it may be particularly effective in rheumatoid arthritis models, showing superior efficacy to tofacitinib in reducing joint inflammation with fewer side effects. The unique combination of substituents on the pyridine ring appears to confer both potency and selectivity advantages over existing therapeutics in this class.

From a chemical biology perspective, this compound has proven valuable as a molecular probe for studying protein-ligand interactions. Its distinct ¹⁹F NMR signature (from the CF₃ groups) enables real-time monitoring of binding events, as demonstrated in recent work published in Chemical Science. Researchers have utilized this property to map binding kinetics for several previously difficult-to-study protein targets, opening new avenues for fragment-based drug discovery.

As research continues, the versatility of 2-Hydroxy-5-nitro-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is becoming increasingly apparent. Its applications span multiple therapeutic areas and its unique structural features continue to inspire the design of novel analogs. The compound represents an excellent example of how strategic incorporation of fluorine atoms can dramatically enhance the properties of bioactive molecules, and it serves as a valuable case study in contemporary medicinal chemistry optimization strategies.